Cas no 51626-33-6 (5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile)

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile structure
51626-33-6 structure
Product Name:5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile
CAS No:51626-33-6
MF:C11H8ClN3
MW:217.654320716858
MDL:MFCD00455809
CID:860427
PubChem ID:329830269
Update Time:2025-08-03

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile
    • 5-chloro-3-methyl-1-phenylpyrazole-4-carbonitrile
    • VS-02256
    • BCA62633
    • AKOS000123651
    • STK801346
    • BBL009923
    • 51626-33-6
    • 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile, AldrichCPR
    • DTXSID00372739
    • MDL： MFCD00455809
    • Inchi： 1S/C11H8ClN3/c1-8-10(7-13)11(12)15(14-8)9-5-3-2-4-6-9/h2-6H,1H3
    • InChI Key： MWXQWRGAGVHIDR-UHFFFAOYSA-N
    • SMILES： ClC1=C(C#N)C(C)=NN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 217.04100
  • Monoisotopic Mass: 217.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.61000
  • LogP: 2.70578

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Security Information

  • Hazardous Material transportation number：UN3439
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • Packing Group：III
  • Hazard Level：6.1
  • Safety Term：6.1
  • Packing Group：III
  • HazardClass：6.1
  • PackingGroup：III

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM312270-10g
5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile
 51626-33-6 95%
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 $286 2021-08-18
Chemenu
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TRC
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5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile
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 $ 70.00 2022-06-06
TRC
C385795-500mg
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile
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 $ 295.00 2022-06-06
Alichem
A049003062-5g
5-Chloro-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile
 51626-33-6 95%
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Alichem
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 51626-33-6 95%
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 $312.12 2023-09-01
Alichem
A049003062-25g
5-Chloro-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile
 51626-33-6 95%
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 $567.53 2023-09-01
eNovation Chemicals LLC
D765765-1g
5-CHLORO-3-METHYL-1-PHENYL-1H-PYRAZOLE-4-CARBONITRILE
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Chemenu
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5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:51626-33-6)5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile
Order Number:A871219
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:27
Price ($):263.0/902.0
Email:sales@amadischem.com

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Related Literature

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51626-33-6 (5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile) Related Products

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Amadis Chemical Company Limited
(CAS:51626-33-6)5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile
A871219
Purity:99%/99%
Quantity:1g/5g
Price ($):263.0/902.0
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